Cas no 27650-89-1 (1-(naphthalen-2-yl)propan-2-ol)

• Product Name: 1-(naphthalen-2-yl)propan-2-ol
• CAS No: 27650-89-1
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• MDL: MFCD17273116
• CID: 4643149
• PubChem ID: 14529706
• Update Time: 2025-10-30

1-(naphthalen-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Naphthyl)-2-propanol
• 2-Naphthaleneethanol, α-methyl-
• 1-(Naphthalen-2-yl)propan-2-ol
• 2-Naphthaleneethanol
• 1-(naphthalen-2-yl)propan-2-ol

• MDL： MFCD17273116
• Inchi： 1S/C12H12O/c13-8-7-10-5-6-11-3-1-2-4-12(11)9-10/h1-6,9,13H,7-8H2
• InChI Key： VCZANYLMPFRUHG-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1CCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(naphthalen-2-yl)propan-2-ol

Comprehensive Overview of 1-(Naphthalen-2-yl)propan-2-ol (CAS No. 27650-89-1): Properties, Applications, and Industry Insights

1-(Naphthalen-2-yl)propan-2-ol (CAS No. 27650-89-1) is a specialized organic compound featuring a naphthalene backbone linked to a propan-2-ol group. This structure grants it unique physicochemical properties, making it valuable in synthetic chemistry, material science, and pharmaceutical research. The compound's molecular formula (C₁₃H₁₄O) and structural specificity have garnered attention for its role as an intermediate in fine chemical synthesis. Recent studies highlight its potential in green chemistry applications, aligning with the global shift toward sustainable industrial practices.

In the context of user-searched trends, researchers frequently inquire about "synthesis methods for 1-(naphthalen-2-yl)propan-2-ol" or "CAS 27650-89-1 solubility and stability." Addressing these queries, the compound exhibits moderate solubility in polar solvents like ethanol and acetone, while its stability under ambient conditions makes it suitable for long-term storage. Its boiling point (∼280°C) and melting point (∼60°C) are critical parameters for industrial handling, often discussed in patent literature and material safety data sheets (MSDS).

The pharmaceutical relevance of 1-(naphthalen-2-yl)propan-2-ol stems from its role as a precursor in drug discovery. For instance, it serves as a building block for biologically active molecules targeting inflammation and metabolic disorders. This aligns with the growing demand for small-molecule therapeutics, a hotspot in AI-driven drug design platforms. Notably, its naphthalene moiety enhances binding affinity to certain enzymes, a feature exploited in computational chemistry models.

From an SEO perspective, terms like "buy 1-(naphthalen-2-yl)propan-2-ol" or "27650-89-1 suppliers" reflect commercial interest. Reputable suppliers typically provide high-purity grades (>98%) with HPLC or GC-MS certification. The compound's cost-effectiveness and scalable synthesis further drive its adoption in academic research and industrial R&D.

Environmental considerations are another user-centric topic. 1-(Naphthalen-2-yl)propan-2-ol is subject to REACH compliance in the EU, with studies focusing on its biodegradability and ecotoxicology. Innovations in catalytic hydrogenation have reduced waste generation during its production, resonating with circular economy principles. Such advancements are frequently cited in sustainability reports and green chemistry forums.

In summary, 1-(Naphthalen-2-yl)propan-2-ol (CAS No. 27650-89-1) bridges multiple disciplines, from medicinal chemistry to environmental science. Its versatility and alignment with industry trends ensure its continued relevance in both academic and commercial spheres. Future research may explore its nanomaterial applications or catalytic potential, further expanding its utility.